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Compound of Interest

Compound Name: Darolutamide-d4

Cat. No.: B15544227 Get Quote

Essential Safety and Handling Guide for
Darolutamide-d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Darolutamide-d4 in a laboratory setting. The

following procedures are designed to ensure a safe laboratory environment and proper

disposal of waste materials.

Darolutamide-d4 is a deuterated analog of Darolutamide, an androgen receptor inhibitor.

While the deuteration is unlikely to alter the chemical's primary hazards, it is prudent to handle

it with the same precautions as the parent compound. The Safety Data Sheet (SDS) for

Darolutamide-d4 classifies it as harmful if swallowed, a cause of skin irritation, a cause of

serious eye irritation, and potentially causing respiratory irritation[1].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure when handling Darolutamide-d4. The

following table summarizes the required PPE for various laboratory tasks.
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Task Category Required Personal Protective Equipment

Weighing and Aliquoting Powder

Disposable Gown/Lab Coat, Double Gloves

(Chemotherapy-rated), N95 Respirator, Safety

Goggles with Side Shields

Preparing Solutions

Disposable Gown/Lab Coat, Double Gloves

(Chemotherapy-rated), Safety Goggles with

Side Shields (work in a certified chemical fume

hood)

Administering to Cell Cultures or Animals

Disposable Gown/Lab Coat, Double Gloves

(Chemotherapy-rated), Safety Goggles with

Side Shields

Cleaning and Decontamination

Disposable Gown/Lab Coat, Double Gloves

(Chemotherapy-rated), Safety Goggles with

Side Shields

Waste Disposal

Disposable Gown/Lab Coat, Double Gloves

(Chemotherapy-rated), Safety Goggles with

Side Shields

Hazard Mitigation and Handling Procedures
A systematic approach to handling Darolutamide-d4 is essential to prevent contamination and

accidental exposure.

Caption: Standard workflow for safely handling Darolutamide-d4.

Experimental Protocol: Safe Handling and Preparation of Darolutamide-d4 Solutions

Preparation:

Designate a specific area for handling Darolutamide-d4, such as a certified chemical

fume hood.

Assemble all necessary materials, including the chemical, solvents, glassware, and waste

containers.
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Don the appropriate PPE as specified in the table above.

Handling:

Weighing (if in powder form): Carefully weigh the required amount of Darolutamide-d4
powder in a chemical fume hood. Use a disposable weigh boat.

Reconstitution: Add the desired solvent to the powder. Ensure the container is securely

capped and mix gently until the solid is fully dissolved.

Experimental Use: Perform all experimental procedures within the designated area to

contain any potential spills or aerosols.

Cleanup and Disposal:

Decontamination: Wipe down all surfaces and equipment used with a suitable deactivating

agent (e.g., 70% ethanol), followed by a thorough cleaning with soap and water[2].

Waste Segregation: Dispose of all contaminated materials, including gloves, weigh boats,

and pipette tips, in a clearly labeled hazardous waste container.

PPE Removal: Remove PPE in the designated area, starting with the outer gloves,

followed by the gown, and then the inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE[3].

Emergency Procedures
In the event of an accidental exposure, immediate action is critical.
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Exposure Route Immediate First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing[1][4].

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention[4][5].

Inhalation

Move to fresh air. If breathing is difficult, provide

respiratory support and seek medical

attention[1][2].

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention[1][5].

Disposal Plan
Proper disposal of Darolutamide-d4 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Contaminated Materials
(Gloves, Pipettes, Vials)

Labeled Hazardous
Waste Bag/Container

Unused/Expired
Darolutamide-d4

Contaminated
Liquid Waste

Labeled Hazardous
Solvent Waste

Licensed Hazardous
Material Disposal Company

Click to download full resolution via product page

Caption: Waste disposal pathway for Darolutamide-d4.
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Disposal Protocol:

Solid Waste: All solid materials that have come into contact with Darolutamide-d4, including

gloves, disposable lab coats, pipette tips, and empty vials, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Darolutamide-d4 should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not pour down the

drain[2][6].

Unused Product: Unused or expired Darolutamide-d4 powder should be disposed of in its

original container within a sealed hazardous waste bag.

Final Disposal: All hazardous waste must be disposed of through a licensed hazardous

material disposal company, following all local, state, and federal regulations[1][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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